Cas no 874800-60-9 (6-Fluoroquinolin-4-amine)

6-Fluoroquinolin-4-amine structure
6-Fluoroquinolin-4-amine structure
Product Name:6-Fluoroquinolin-4-amine
CAS No:874800-60-9
MF:C9H7FN2
MW:162.163685083389
MDL:MFCD05664759
CID:1079616
PubChem ID:17028180
Update Time:2025-04-20

6-Fluoroquinolin-4-amine Chemical and Physical Properties

Names and Identifiers

    • 6-Fluoroquinolin-4-amine
    • 4-Amino-6-fluoroquinoline
    • 6-Fluoro-quinolin-4-ylamine
    • 4-amino-6-fluoroquinoline, AldrichCPR
    • AKOS000272108
    • AMY14301
    • CHC40376
    • AB22403
    • F2156-0068
    • VS-03541
    • SCHEMBL16446547
    • 874800-60-9
    • MFCD05664759
    • FT-0692882
    • DTXSID00588696
    • QDI
    • EN300-237816
    • BB 0218957
    • BBL012828
    • STK787844
    • 6-FLUORO-2-QUINOLINEAMINE
    • 6-Fluoro-4-Amino-quinoline
    • DB-349150
    • MDL: MFCD05664759
    • Inchi: 1S/C9H7FN2/c10-6-1-2-9-7(5-6)8(11)3-4-12-9/h1-5H,(H2,11,12)
    • InChI Key: HDANYIGFTBVIBA-UHFFFAOYSA-N
    • SMILES: FC1C=CC2C(C=1)=C(C=CN=2)N

Computed Properties

  • Exact Mass: 162.05932639g/mol
  • Monoisotopic Mass: 162.05932639g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 38.9Ų

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 335.8±27.0 °C at 760 mmHg
  • Flash Point: 156.9±23.7 °C
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

6-Fluoroquinolin-4-amine Security Information

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